Cas no 1909325-22-9 (3-isopropyl-3-methylpyrrolidine hydrochloride)

• Product Name: 3-isopropyl-3-methylpyrrolidine hydrochloride
• CAS No: 1909325-22-9
• MDL: MFCD28895208
• CID: 4629137
• Update Time: 2025-08-03

3-isopropyl-3-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-3-methylpyrrolidine hydrochloride

• MDL： MFCD28895208

Additional information on 3-isopropyl-3-methylpyrrolidine hydrochloride

Comprehensive Overview of 3-isopropyl-3-methylpyrrolidine hydrochloride (CAS No. 1909325-22-9)

3-isopropyl-3-methylpyrrolidine hydrochloride (CAS No. 1909325-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both isopropyl and methyl groups in its structure enhances its steric and electronic characteristics, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 3-isopropyl-3-methylpyrrolidine hydrochloride due to its potential role as a chiral building block for asymmetric synthesis. This aligns with the growing trend in the pharmaceutical industry to develop enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects. The compound's hydrochloride salt form further enhances its solubility, making it suitable for various formulation studies.

One of the most frequently searched topics related to CAS No. 1909325-22-9 is its synthetic route and scalability. Many chemists and researchers are exploring efficient methods to synthesize this compound with high yield and purity. Additionally, questions about its stability under different conditions and compatibility with other reagents are common in academic and industrial forums. These inquiries reflect the compound's relevance in optimizing synthetic protocols for complex molecules.

The application of 3-isopropyl-3-methylpyrrolidine hydrochloride extends beyond pharmaceuticals. It is also investigated in the field of agrochemicals and functional materials. For instance, its structural motif is being explored for designing novel catalysts and ligands in homogeneous catalysis. This versatility makes it a subject of interest in interdisciplinary research, bridging gaps between organic chemistry and material science.

From an SEO perspective, keywords such as "pyrrolidine derivatives synthesis", "CAS 1909325-22-9 suppliers", and "3-isopropyl-3-methylpyrrolidine hydrochloride applications" are highly relevant. These terms capture the intent of researchers and industry professionals seeking detailed information about this compound. Furthermore, the compound's association with green chemistry and sustainable synthesis aligns with current environmental concerns, making it a timely topic for discussion.

Quality control and analytical characterization are critical aspects of working with 3-isopropyl-3-methylpyrrolidine hydrochloride. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to ensure its purity and identity. These methods are frequently searched by quality assurance teams and analytical chemists, highlighting the need for accurate and accessible data on this compound.

In conclusion, 3-isopropyl-3-methylpyrrolidine hydrochloride (CAS No. 1909325-22-9) is a compound of significant scientific and industrial interest. Its structural features, synthetic versatility, and broad applicability make it a focal point in modern chemical research. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in advancing innovations across multiple disciplines.